2-chloro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H21ClN2O2S2/c18-16-5-1-2-6-17(16)24(21,22)19-12-14-7-9-20(10-8-14)13-15-4-3-11-23-15/h1-6,11,14,19H,7-10,12-13H2
• InChI Key: UQAQURJLQQBUAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=CC=C2Cl)CC3=CC=CS3
• Molecular Formula: C17H21ClN2O2S2
• Molecular Weight: 384.9 g/mol

Description

2-chloro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as kinase inhibitors, which work by blocking the activity of certain enzymes that are involved in the growth and spread of cancer cells.

Scientific Research Applications

Anti-Inflammatory Properties

. Therefore, our compound could potentially be used in the development of new anti-inflammatory drugs.

Anti-Psychotic Properties

. This suggests that our compound could be investigated for its potential use in treating psychiatric disorders.

Anti-Arrhythmic Properties

. This indicates that our compound could be explored for its potential in treating heart rhythm disorders.

Anti-Anxiety Properties

. This suggests that our compound could potentially be used in the treatment of anxiety disorders.

Anti-Fungal Properties

. This indicates that our compound could be investigated for its potential use in treating fungal infections.

Anti-Cancer Properties

. . This suggests that our compound could potentially be used in the development of new anti-cancer drugs.

Kinase Inhibiting Properties

. This suggests that our compound could potentially be used in the treatment of diseases related to kinase activity.

Antioxidant Properties

. This indicates that our compound could be investigated for its potential use in combating oxidative stress.

Mechanism of Action

Target of Action

Similar compounds, such as benzenesulfonamide derivatives, have been reported to exhibit anticancer activity . They selectively showed a high cytotoxic effect in HeLa cancer cells .

Mode of Action

It is known that similar compounds, such as benzenesulfonamide derivatives, have been associated with their ability to induce apoptosis in hela cells . They increase the early apoptotic population of cells, elevate the percentage of cells in the sub-G1 phase of the cell cycle, and induce apoptosis through caspase activation in HeLa cells .

Biochemical Pathways

The induction of apoptosis suggests that the compound may affect pathways related to cell cycle regulation and programmed cell death .

Pharmacokinetics

For similar compounds, susceptibility to undergo first-phase oxidation reactions in human liver microsomes was assessed . The results of the in vitro metabolic stability experiments suggested the hypothetical oxidation of these compounds to sulfenic and subsequently sulfinic acids as metabolites .

Result of Action

The result of the compound’s action is likely related to its ability to induce apoptosis in cancer cells . This could lead to a reduction in the proliferation of these cells, potentially contributing to anticancer effects.